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Executive Summary

Tertiapin LQ is a synthetic, double-mutant derivative of the honey bee (Apis mellifera) venom
toxin Tertiapin (TPN).[1] It functions as a high-affinity, selective blocker of inwardly rectifying
potassium channels (Kir), specifically Kirl.1 (ROMK1) and Kir3.x (GIRK) subtypes.[1][2][3][4][5]

While the wild-type Tertiapin is chemically unstable due to methionine oxidation and functionally
variable due to histidine protonation, Tertiapin LQ resolves these issues through rational
design: Metl3 is substituted with Glutamine (Q) to prevent oxidation, and His12 is substituted
with Leucine (L) to eliminate pH sensitivity. This guide details the structural parameters,
synthesis protocols, and mechanistic applications of Tertiapin LQ for ion channel research.

Structural Biochemistry & Sequence Analysis[1]
Amino Acid Sequence

Tertiapin LQ is a 21-residue peptide.[1][2][4][6][7] The "LQ" suffix denotes the specific
mutations at positions 12 and 13 relative to the wild type.

Sequence (One-Letter Code): A-L-C-N-C-N-R-I-1-I-P-L-Q-C-W-K-K-C-G-K-K-NH:
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Modifications from Wild Type (TPN):

e H12L (His - Leu): Removes the pH-sensing imidazole group, ensuring stable binding affinity
across physiological pH ranges.

e M13Q (Met - GIn): Eliminates the sulfur-containing methionine, preventing the formation of
sulfoxides (Met-O) which drastically reduce channel affinity.[1]

e C-Terminus: Amidated (Lys-NHz) to mimic the native charge state and prevent
carboxypeptidase degradation.

Disulfide Topology

The peptide rigidity is maintained by two specific disulfide bridges, forming a compact "cork-
like" structure essential for pore blocking.

e Bridge 1: Cys3 — Cys14

e Bridge 2: Cys5 — Cys18

Structural Visualization (Graphviz)

The following diagram illustrates the primary sequence and the critical disulfide connectivity.
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Caption: Primary structure of Tertiapin LQ highlighting disulfide bridges (yellow dashed) and
L12/Q13 mutations (red).

Mechanism of Action

Tertiapin LQ acts as a pore-blocking toxin.[1] Its mechanism is distinct from gating modifiers; it
physically occludes the ion conduction pathway.

The "Cork-in-Bottle" Model

The C-terminal region of Tertiapin LQ forms an

-helix (residues 12-19) that is structurally rigidified by the disulfide bonds.[1] This helix inserts
into the extracellular vestibule of the Kir channel.[6]

o Selectivity: The toxin binds with high affinity (

nM) to Kirl.1 (ROMK) and Kir3.1/3.4 (GIRK).[1][2][3][4][6]

» Resistance: It shows >250-fold selectivity over Kir2.1, making it a critical tool for
distinguishing renal K+ recycling (ROMK) from cardiac/neuronal resting potential
maintenance (Kir2.1).

Pharmacological Stability[1]

e pH Independence: Native Tertiapin affinity drops significantly at acidic pH because His12
protonation disrupts the electrostatic fit in the channel vestibule. Tertiapin LQ (Leul2)
maintains nanomolar affinity regardless of extracellular pH fluctuations.

¢ Oxidation Resistance: The Metl13

GIn13 mutation prevents the formation of Methionine sulfoxide, ensuring that stock solutions
remain potent over time and during aerobic experimental conditions.

Synthesis and Folding Protocol

To produce research-grade Tertiapin LQ, Solid-Phase Peptide Synthesis (SPPS) using Fmoc
chemistry is the standard.[1] However, the critical step is the regioselective oxidative folding to
ensure the correct C3-C14 / C5-C18 disulfide pairings.
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Materials Required[8]

e Resin: Rink Amide MBHA resin (loading 0.5-0.7 mmol/g) for C-terminal amidation.[1]

e Amino Acids: Fmoc-protected L-amino acids.[1] Side chain protection: Arg(Pbf), Asn(Trt),
Cys(Trt), GIn(Trt), Lys(Boc), Trp(Boc).[1]

e Coupling Reagents: HBTU/HOBt or DIC/Oxyma.

e Folding Buffer: 0.1 M Ammonium Bicarbonate (pH 8.0), Reduced Glutathione (GSH),
Oxidized Glutathione (GSSG).[1]

Step-by-Step Protocol
Phase 1: SPPS Assembly

o Swelling: Swell resin in DMF for 30 min.
o Deprotection: Treat with 20% Piperidine in DMF (

min) to remove Fmoc.[8] Wash with DMF (
).[8]

o Coupling: Activate Fmoc-AA (4 eq) with HBTU (3.9 eq) and DIPEA (8 eq).[1] Add to resin.[8]
[9][10] Shake for 45—60 min.

o Repeat: Repeat steps 2-3 for the full sequence K-K-G-C-K-K-W-C-Q-L-P-I-I-I-R-N-C-N-C-L-
A.

e Final Cleavage: Wash resin with DCM. Treat with Cleavage Cocktail (TFA:TIS:H20:EDT =
94:1:2.5:2.5) for 3 hours. Precipitate in cold diethyl ether.

Phase 2: Oxidative Folding (Thermodynamic Shuffling)

Direct air oxidation often leads to misfolded isomers (scrambled disulfides).[1] A redox buffer
promotes the thermodynamic minimum (native state).

o Dissolution: Dissolve crude linear peptide in 0.1 M Ammonium Bicarbonate (pH 8.0) at a low
concentration (0.1 mg/mL) to prevent intermolecular aggregation.
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» Redox Additives: Add GSH (reduced glutathione) and GSSG (oxidized glutathione) to final
concentrations of 2 mM and 0.2 mM, respectively (10:1 ratio).

e Incubation: Stir gently at 4°C for 24—48 hours. Monitor folding by HPLC (shift in retention
time due to hydrophobicity change upon folding).

« Acidification: Quench reaction by adding TFA to pH 2.0.

Phase 3: Purification & QC

e RP-HPLC: Load onto C18 column.[1] Gradient: 10—60% Acetonitrile in water (+0.1% TFA)
over 45 min.

e Validation:
o ESI-MS: Confirm Mass (
Da).

o Ellman’s Test: Negative result confirms no free thiols (complete oxidation).

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis, folding, and purification of Tertiapin LQ.

Quantitative Data Summary
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Parameter Tertiapin (WT) Tertiapin Q Tertiapin LQ
Sequence (12-13) His - Met His - GIn Leu - GIn
Oxidation Stability Low (Met oxidizes) High High
e High (Affinity drops at )
pH Sensitivity High None (pH Stable)
low pH)

Target Affinity (Kirl.1)

nM nM nM
Selectivity (vs Kir2.1) > 200-fold > 200-fold > 250-fold
Molecular Weight ~2452 Da ~2449 Da ~2428 Da
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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